![molecular formula C11H13NO4S B1441470 4-(1,1-Dioxo-1$l^{6},2-thiazolidin-2-yl)-2-methylbenzoic acid CAS No. 1282896-74-5](/img/structure/B1441470.png)
4-(1,1-Dioxo-1$l^{6},2-thiazolidin-2-yl)-2-methylbenzoic acid
Overview
Description
4-(1,1-Dioxo-1$l^{6},2-thiazolidin-2-yl)-2-methylbenzoic acid is a useful research compound. Its molecular formula is C11H13NO4S and its molecular weight is 255.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Properties
- Derivatives of thiazolidin-4-one, such as 4-(1,1-Dioxo-1$l^{6},2-thiazolidin-2-yl)-2-methylbenzoic acid, have been synthesized and shown significant antimicrobial activity against both gram-positive and gram-negative bacteria, indicating their potential as effective agents in fighting bacterial infections (Hussein & Azeez, 2013).
- Another study discovered that compounds with a thiazolidine-2,4-dione, rhodanine, and 2-thiohydantoin moiety exhibited antibacterial activity primarily against Gram-positive bacterial strains, further highlighting the antimicrobial potential of this chemical structure (Trotsko et al., 2018).
Anticancer Activity
- Some novel 4-thiazolidinones containing the benzothiazole moiety, similar in structure to this compound, were screened and showed significant anticancer activity on various cancer cell lines, highlighting their potential as anticancer agents (Havrylyuk et al., 2010).
Anti-Inflammatory Properties
- Research indicates that derivatives of thiazolidin-4-one demonstrate promising anti-inflammatory activity in both in vitro and in vivo models, suggesting their potential use in treating inflammatory conditions (Nikalje et al., 2015).
Properties
IUPAC Name |
4-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4S/c1-8-7-9(3-4-10(8)11(13)14)12-5-2-6-17(12,15)16/h3-4,7H,2,5-6H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNNGKDJKBMNCJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2CCCS2(=O)=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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